Cas no 26028-97-7 (4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a cyclohexyl group and a 3,4,5-trimethoxyphenyl moiety, along with a thiol functional group. This structure imparts potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and material science. The presence of electron-rich methoxy groups may enhance its solubility and interaction with biological targets, while the thiol group offers versatility for further derivatization. Its well-defined molecular architecture suggests utility as an intermediate in synthetic organic chemistry or as a scaffold for drug discovery, particularly in the development of enzyme inhibitors or bioactive agents.
4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol structure
26028-97-7 structure
Product Name:4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:26028-97-7
MF:C17H23N3O3S
MW:349.447822809219
CID:284036
PubChem ID:700503
Update Time:2025-05-27

4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-cyclohexyl-2,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
    • 4-cyclohexyl-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
    • 4-CYCLOHEXYL-5-(3,4,5-TRIMETHOXY-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
    • 4H-1,2,4-triazole-3-thiol, 4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-
    • 4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
    • BBA02897
    • EN300-03512
    • DTXSID80351446
    • SR-01000525643
    • 26028-97-7
    • SCHEMBL10012346
    • SR-01000525643-1
    • Oprea1_436986
    • Z56277089
    • 3H-1,2,4-Triazole-3-thione, 4-cyclohexyl-2,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
    • CCG-44649
    • SR-01000634470-1
    • BRD-K03108934-001-01-2
    • AKOS000116204
    • CS-0219248
    • AKOS000346944
    • MDL: MFCD01465899
    • Inchi: 1S/C17H23N3O3S/c1-21-13-9-11(10-14(22-2)15(13)23-3)16-18-19-17(24)20(16)12-7-5-4-6-8-12/h9-10,12H,4-8H2,1-3H3,(H,19,24)
    • InChI Key: RVGXNGRYLSLIIC-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1C1CCCCC1

Computed Properties

  • Exact Mass: 349.14619
  • Monoisotopic Mass: 349.14601278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • PSA: 55.32

4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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